Cas no 2171751-83-8 (3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2171751-83-8
• MF: C₁₂H₁₇NO₃S₂
• MW: 287.398280858994
• CID: 5564798
• PubChem ID: 165595888
• Update Time: 2025-07-01

3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-[amino(thiophen-3-yl)methyl]-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• 2171751-83-8
• EN300-1650430
• 3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

• Inchi： 1S/C12H17NO3S2/c13-11(8-3-4-17-7-8)12(14)5-9-1-2-10(6-12)18(9,15)16/h3-4,7,9-11,14H,1-2,5-6,13H2
• InChI Key： OWVUDIFGWLPAJX-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC(C(C1=CSC=C1)N)(C2)O)(=O)=O

Computed Properties

• Exact Mass: 287.06498575g/mol
• Monoisotopic Mass: 287.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Additional information on 3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

Introduction to 3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione (CAS No. 2171751-83-8)

The compound 3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione, identified by its CAS number 2171751-83-8, represents a fascinating molecule with significant potential in the field of medicinal chemistry and pharmacological research. This bicyclic structure, featuring a thiophene ring and an amino substituent, has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for further exploration in drug discovery.

At the core of this compound's appeal lies its complex bicyclic framework, specifically a thiabicyclo[3.2.1]octane scaffold. This particular architecture is not only structurally intriguing but also offers a versatile platform for chemical modification and biological evaluation. The presence of both an amino group and a hydroxyl group on the same ring system suggests potential for diverse interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and electronic properties of such complex molecules. The thiophene ring in this compound, for instance, is known for its ability to participate in π-stacking interactions and hydrogen bonding, which can be critical for binding affinity and specificity in drug design. Furthermore, the amino group provides a site for further functionalization, allowing for the introduction of various pharmacophores that could enhance biological activity.

In the context of medicinal chemistry, the development of new scaffolds that combine structural rigidity with functional diversity is highly valued. The bicyclo[3.2.1]octane core in this compound offers such a combination, providing a stable backbone while allowing for modifications at multiple positions. This flexibility has been exploited in various drug discovery programs to create molecules with improved pharmacokinetic profiles and reduced toxicity.

One of the most exciting aspects of this compound is its potential application in the development of neuroprotective agents. The structural features of 3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione bear a resemblance to known bioactive molecules that interact with central nervous system (CNS) receptors and enzymes. Preliminary studies have suggested that derivatives of this scaffold may exhibit properties relevant to conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is key.

The hydroxyl group in the molecule is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in other forms of non-covalent interaction with biological targets. These interactions are often crucial for achieving high binding affinity and selectivity in drug design. Additionally, the presence of the thiophene ring adds another layer of complexity, potentially enabling interactions with sulfur-containing residues in proteins, which are common in many biological pathways.

From a synthetic chemistry perspective, the preparation of 3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione presents both challenges and opportunities. The synthesis requires careful control over stereochemistry to ensure the correct configuration of the bicyclic core. However, recent advances in transition metal-catalyzed reactions have made it possible to construct such complex structures more efficiently than ever before. These methods have enabled chemists to access novel analogs of this compound with greater ease, accelerating the pace of drug discovery.

Another area where this compound shows promise is in the development of anticancer agents. The unique structural features of thiabicyclo[3.2.1]octanes have been explored in several anticancer drug programs due to their ability to interact with DNA and other cellular components involved in cancer progression. While further research is needed to fully elucidate the mechanisms of action for derivatives of this compound, early studies suggest that they may exhibit cytotoxic effects against certain cancer cell lines.

The role of computational modeling has become increasingly important in modern drug discovery, particularly when dealing with complex molecules like this one. By using sophisticated algorithms to predict how different parts of the molecule will interact with biological targets, researchers can design experiments more efficiently and prioritize which compounds are most likely to be successful candidates for further development.

In conclusion,3-amino(thiophen-3-yl)methyl-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione (CAS No. 2171751-83-8) represents a promising scaffold with significant potential in medicinal chemistry and pharmacology research。 Its unique structural features—particularly its bicyclic framework containing both an amino group and a hydroxyl group—make it an attractive candidate for further exploration as a starting point for developing new therapeutic agents targeting various diseases，including neurodegenerative disorders，cancer，and other conditions where modulation of CNS pathways is relevant。 As synthetic methods continue to improve，and computational tools become more powerful，the prospects for harnessing this molecule’s potential are likely to expand even further。